Cas no 2680648-96-6 (benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate)

• Product Name: benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate
• CAS No: 2680648-96-6
• MF: C₁₉H₂₀F₃NO₃
• MW: 367.362215995789
• CID: 5620572
• PubChem ID: 165933271
• Update Time: 2025-05-20

benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680648-96-6
• benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate
• EN300-28300586

• Inchi： 1S/C19H20F3NO3/c1-18(14-24,19(20,21)22)23(12-15-8-4-2-5-9-15)17(25)26-13-16-10-6-3-7-11-16/h2-11,24H,12-14H2,1H3
• InChI Key： KXRMFAWSXZEVEW-UHFFFAOYSA-N
• SMILES： FC(C(C)(CO)N(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 367.13952799g/mol
• Monoisotopic Mass: 367.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate

Professional Introduction to Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2680648-96-6)

Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate, a compound with the CAS number 2680648-96-6, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural framework of this molecule incorporates several key functional groups, including benzyl and trifluoromethyl substituents, which contribute to its unique chemical properties and potential applications.

The synthesis of Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 1,1,1-trifluoro group in the side chain enhances the lipophilicity of the molecule, making it an attractive candidate for drug delivery systems. Additionally, the hydroxyl group at the 3-position adds a layer of metabolic versatility, allowing for further derivatization and functionalization.

Recent research in the field of carbamate-based compounds has highlighted their potential as bioactive molecules. Studies have demonstrated that carbamates can exhibit inhibitory effects on various enzymatic pathways, making them valuable scaffolds for the development of therapeutic agents. For instance, derivatives of carbamates have shown promise in the treatment of neurological disorders by modulating neurotransmitter activity. The specific arrangement of substituents in Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate suggests that it may possess similar pharmacological properties.

The benzyl groups in this compound contribute to its stability and solubility profile, which are critical factors in pharmaceutical formulations. The trifluoromethyl group not only enhances metabolic stability but also influences electronic properties, potentially affecting binding affinity to biological targets. These features make Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate a versatile building block for medicinal chemists exploring new drug candidates.

In the context of drug discovery and development, the synthesis and characterization of novel carbamate derivatives remain a focal point due to their broad spectrum of biological activities. Researchers have been particularly interested in how structural modifications influence pharmacokinetic and pharmacodynamic properties. The unique combination of functional groups in Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate positions it as a promising candidate for further investigation.

Advanced computational methods have been employed to predict the biological activity of this compound. Molecular modeling studies suggest that it may interact with specific protein targets involved in disease pathways. These predictions are supported by experimental data from high-throughput screening assays conducted by various research groups. The results indicate that derivatives of this compound exhibit notable inhibitory activity against certain enzymes and receptors.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced binding affinity and improved pharmacological profiles. In particular, trifluoromethyl groups are known to increase metabolic stability and lipophilicity, which are desirable attributes for drug candidates. The presence of these groups in Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate underscores its potential as a lead compound for further optimization.

Future studies will likely focus on exploring synthetic routes that improve yield and scalability while maintaining high purity standards. Additionally, investigations into the metabolic fate of this compound will provide insights into its potential therapeutic window and safety profile. Collaborative efforts between synthetic chemists and biologists will be essential to fully elucidate its biological significance.

The impact of such compounds extends beyond traditional pharmaceutical applications. Their structural features make them valuable tools for research purposes, enabling scientists to probe fundamental questions about enzyme mechanisms and receptor interactions. As our understanding of these processes grows, so too does the potential for discovering novel therapeutic strategies.

In conclusion, Benzyl N-benzyl-N-(1,1,1-trifluoro-3-hydroxy-2-methylpropan-2-yl)carbamate (CAS No. 2680648-96-6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling subject for further research and development. As advancements continue to be made in synthetic methodologies and computational biology，this compound is poised to play a crucial role in shaping the future landscape of drug discovery。